Cas no 111119-37-0 ((S)-2-Amino-3-(2,6-dichlorophenyl)propanoic acid)

• Product Name: (S)-2-Amino-3-(2,6-dichlorophenyl)propanoic acid
• CAS No: 111119-37-0
• MF: C₉H₉Cl₂NO₂
• MW: 234.079260587692
• CID: 129118
• PubChem ID: 29080582
• Update Time: 2025-06-28

(S)-2-Amino-3-(2,6-dichlorophenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (S)-2-Amino-3-(2,6-dichlorophenyl)propanoic acid
• H-PHE(2,6-DICL)-OH
• L-Phenylalanine,2,6-dichloro-
• L-2,6-Dichlorophenylalanine
• (2S)-2-amino-3-(2,6-dichlorophenyl)propanoic acid
• MFCD07372023
• A50359
• DTXSID20651932
• A894784
• 2,6-Dichloro-L-Phenylalanine
• CS-0145624
• H-L-Phe(2,6-Cl2)-OH
• 111119-37-0
• AKOS016009944

• MDL： MFCD07372023
• Inchi： 1S/C9H9Cl2NO2/c10-6-2-1-3-7(11)5(6)4-8(12)9(13)14/h1-3,8H,4,12H2,(H,13,14)/t8-/m0/s1
• InChI Key： LWFYNRYRKMEIIJ-QMMMGPOBSA-N
• SMILES： ClC1C=CC=C(C=1C[C@@H](C(=O)O)N)Cl

Computed Properties

• Exact Mass: 233.00100
• Monoisotopic Mass: 233.0010339g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• PSA: 63.32000
• LogP: 2.64810

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (S)-2-Amino-3-(2,6-dichlorophenyl)propanoic acid

Introduction to (S)-2-Amino-3-(2,6-dichlorophenyl)propanoic Acid (CAS No. 111119-37-0)

(S)-2-Amino-3-(2,6-dichlorophenyl)propanoic acid, identified by its CAS number 111119-37-0, is a significant compound in the field of pharmaceutical chemistry and biochemistry. This enantiomerically pure compound has garnered considerable attention due to its structural complexity and potential biological activities. The presence of both an amino group and a chlorinated aromatic ring makes it a versatile intermediate in the synthesis of various pharmacologically active molecules. In recent years, advancements in synthetic methodologies and computational chemistry have enhanced our understanding of its reactivity and applications, particularly in the development of novel therapeutic agents.

The structural motif of (S)-2-Amino-3-(2,6-dichlorophenyl)propanoic acid is characterized by a chiral center at the propanoic acid moiety, which imparts stereoselectivity to its derivatives. This property is particularly crucial in drug design, where the stereochemistry of a molecule can significantly influence its efficacy and safety profiles. The dichlorophenyl group further contributes to the compound's lipophilicity and metabolic stability, making it an attractive scaffold for drug development. Recent studies have highlighted its role as a key intermediate in the synthesis of protease inhibitors, which are widely used in the treatment of viral infections and cancer.

In the realm of medicinal chemistry, (S)-2-Amino-3-(2,6-dichlorophenyl)propanoic acid has been explored as a building block for more complex molecules. Its ability to undergo various chemical transformations, such as nucleophilic substitution and condensation reactions, allows for the facile synthesis of peptidomimetics and other bioactive peptides. These peptidomimetics have shown promise in targeting specific enzymatic pathways involved in diseases such as Alzheimer's and Parkinson's. The incorporation of this compound into drug candidates has led to improved pharmacokinetic properties, including enhanced bioavailability and reduced toxicity.

Computational studies have also played a pivotal role in elucidating the mechanistic aspects of reactions involving (S)-2-Amino-3-(2,6-dichlorophenyl)propanoic acid. Molecular modeling techniques have been employed to predict reaction outcomes and optimize synthetic routes. These computational approaches have not only accelerated the discovery process but also provided insights into the stereochemical control during synthesis. For instance, density functional theory (DFT) calculations have been used to analyze the electronic structure of transition states, thereby guiding the design of more efficient synthetic strategies.

The pharmaceutical industry has been particularly interested in leveraging the unique properties of (S)-2-Amino-3-(2,6-dichlorophenyl)propanoic acid for the development of next-generation therapeutics. Researchers have demonstrated its utility in creating novel antibiotics by incorporating it into semisynthetic penicillins and cephalosporins. The dichlorophenyl moiety enhances binding affinity to bacterial cell wall targets, while the chiral center ensures selectivity against pathogenic organisms. This has led to the discovery of several potent antibiotics with improved resistance profiles.

Beyond antibiotics, this compound has found applications in anticancer research. Its structural features make it an effective precursor for designing small-molecule inhibitors that target oncogenic kinases. By modulating kinase activity, these inhibitors can disrupt signaling pathways that drive tumor growth and metastasis. Preclinical studies have shown promising results with derivatives of (S)-2-Amino-3-(2,6-dichlorophenyl)propanoic acid in inhibiting the proliferation of various cancer cell lines. These findings underscore its potential as a lead compound for further drug development.

The synthesis of (S)-2-Amino-3-(2,6-dichlorophenyl)propanoic acid itself presents unique challenges due to its chiral center and functional groups. Traditional synthetic routes often require careful optimization to achieve high enantiomeric purity. However, recent advances in asymmetric catalysis have enabled more efficient methods for producing this compound on an industrial scale. Transition metal-catalyzed reactions, such as asymmetric hydrogenation and cross-coupling reactions, have been particularly successful in achieving high yields with minimal racemization.

Environmental considerations have also influenced modern synthetic strategies for this compound. Green chemistry principles emphasize the use of sustainable materials and processes that minimize waste and energy consumption. Researchers have explored biocatalytic methods using enzymes to convert readily available starting materials into (S)-2-Amino-3-(2,6-dichlorophenyl)propanoic acid. These biocatalytic approaches not only improve efficiency but also align with global efforts to reduce the environmental footprint of pharmaceutical manufacturing.

In conclusion, (S)-2-Amino-3-(2,6-dichlorophenyl)propanoic acid (CAS No. 111119-37-0) is a multifaceted compound with significant implications in pharmaceutical research and development. Its unique structural features make it a valuable intermediate for synthesizing bioactive molecules with therapeutic potential across multiple disease areas. Ongoing research continues to uncover new applications for this compound, driven by advancements in synthetic chemistry and computational biology. As our understanding deepens, so too does our ability to harness its potential for improving human health.